1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethylthiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C25H27N3OS/c1-19-22(23-11-5-6-12-24(23)27-19)14-16-28(18-21-10-7-17-29-21)25(30)26-15-13-20-8-3-2-4-9-20/h2-12,17,27H,13-16,18H2,1H3,(H,26,30)
• InChI Key: FJGDPGUKLJBPMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCN(CC3=CC=CO3)C(=S)NCCC4=CC=CC=C4
• Molecular Formula: C25H27N3OS
• Molecular Weight: 417.6 g/mol

Description

1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethylthiourea is a synthetic compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound belongs to the class of thiourea derivatives and has been investigated for its biological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in medical research.

Scientific Research Applications

1. Potential in Synthesis and Chemical Reactions

The compound 1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethylthiourea and its derivatives have been studied in various synthetic and chemical reaction contexts. For instance, a study by Craig et al. (2005) explored the decarboxylative Claisen rearrangement of furan-2-ylmethyl and related compounds, which can yield heteroaromatic products. This process is significant for the synthesis of complex organic molecules (D. Craig et al., 2005).

2. Biological Activity and Anticancer Potential

Another area of research involves the investigation of the biological activity of compounds containing the furan-2-ylmethyl and indole structures. Phutdhawong et al. (2019) demonstrated that derivatives of methyl-5-(hydroxymethyl)-2-furan carboxylate, closely related to the compound , exhibited cytotoxic effects against various cancer cell lines. This suggests potential applications in cancer research and therapy (Weerachai Phutdhawong et al., 2019).

3. Photophysical Properties

The photophysical properties of compounds containing furan and indole units have also been a subject of study. Kumar et al. (2015) investigated compounds with furan and indole structures for their applicability in fields like metal ion sensors, highlighting the versatile nature of these compounds in various scientific applications (Manoj Kumar et al., 2015).

4. Antimicrobial Activity

Research has also been conducted on the antimicrobial properties of compounds with furan and indole structures. Studies like those by Sokmen et al. (2014) provide insights into the potential use of these compounds in developing new antimicrobial agents (B. B. Sokmen et al., 2014).